Cas no 111052-75-6 (2H-1-Benzopyran-2-one,3-butyl-6-hydroxy-4,7-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one,3-butyl-6-hydroxy-4,7-dimethyl-
• CAS No: 111052-75-6
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 140917
• PubChem ID: 3066749
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,3-butyl-6-hydroxy-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3-butyl-6-hydroxy-4,7-dimethyl-
• 3-butyl-6-hydroxy-4,7-dimethylchromen-2-one
• DTXSID80149481
• 3-Butyl-4,7-dimethyl-6-hydroxy-2H-1-benzopyran-2-one
• 111052-75-6
• 2H-1-Benzopyran-2-one, 3-butyl-4,7-dimethyl-6-hydroxy-

• Inchi： 1S/C15H18O3/c1-4-5-6-11-10(3)12-8-13(16)9(2)7-14(12)18-15(11)17/h7-8,16H,4-6H2,1-3H3
• InChI Key： GZVCWPLTHMCINQ-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C)C2C=C(C(C)=CC1=2)O)CCCC)=O

Computed Properties

• Exact Mass: 246.12564
• Monoisotopic Mass: 246.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 423.4°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.551
• PSA: 46.53
• LogP: 3.45800